Cas no 94239-12-0 (1H-Indole,7-ethyl-2,3-dimethyl-)
94239-12-0 structure
Product Name:1H-Indole,7-ethyl-2,3-dimethyl-
CAS No:94239-12-0
MF:C12H15N
MW:173.254203081131
CID:818827
PubChem ID:179772
Update Time:2025-04-19
1H-Indole,7-ethyl-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,7-ethyl-2,3-dimethyl-
- 7-ethyl-2,3-dimethyl-1H-indole
- 94239-12-0
- SCHEMBL11121292
- DTXSID10241220
-
- Inchi： 1S/C12H15N/c1-4-10-6-5-7-11-8(2)9(3)13-12(10)11/h5-7,13H,4H2,1-3H3
- InChI Key： LLEKOBMUOOLVPZ-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C)C2C=CC=C(CC)C1=2
Computed Properties
- Exact Mass: 173.12
- Monoisotopic Mass: 173.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Density: 1.035
- Boiling Point: 313.8°Cat760mmHg
- Flash Point: 133.8°C
- Refractive Index: 1.606
1H-Indole,7-ethyl-2,3-dimethyl- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
94239-12-0 (1H-Indole,7-ethyl-2,3-dimethyl-) Related Products
- 27505-78-8(2,3,7-Trimethylindole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
